Cas no 102714-93-2 (4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl)

• Product Name: 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl
• CAS No: 102714-93-2
• Molecular Formula: C₃₀H₄₁F
• Molecular Weight: 420.6450
• MDL: MFCD11053361
• CID: 139497
• PubChem ID: 15606631

4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl Properties

Names and Identifiers

• 1,1'-Biphenyl,2-fluoro-4,4'-bis(trans-4-propylcyclohexyl)-
• 1,1′-BIPHENYL, 2-FLUORO-4,4′-BIS(TRANS-4-PROPYLCYCLOHEXYL)-
• 2-fluoro-4-(4-propylcyclohexyl)-1-[4-(4-propylcyclohexyl)phenyl]benzene
• 4,4-Bis(Trans-4-Propylcyclohexyl)-2-Fluorobiphenyl
• 1,1'-Biphenyl, 2-fluoro-4,4'-bis(4-propylcyclohexyl)-, [trans(trans)]-
• 3-HB(F)BH-3
• 4-(trans-4-Propylcyclohexyl)-2-fluoro-4'-(trans-4-propylcyclohexyl)biphenyl
• 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl
• CBC 33F
• trans(trans)-2-Fluoro-4,4'-bis(4-n-propylcyclohexyl)-1,1'-biphenyl
• 2-Fluoro-4,4'-bis((1s,4r)-4-propylcyclohexyl)-1,1'-biphenyl
• 2-Fluoro-4,4'-bis(trans-4-propylcyclohexyl)biphenyl
• 2-Fluoro-4,4'-bis[(1alpha)-4beta-propylcyclohexyl]biphenyl
• 2~3~-Fluoro-1~4~,4~4~-dipropy
• F1217
• trans,trans-2-Fluoro-4,4'-bis-(4-propyl-cyclohexyl)-biphenyl
• C14026
• CS-0365104
• AS-70777
• 1,1-Biphenyl,2-fluoro-4,4-bis(trans-4-propylcyclohexyl)-
• SCHEMBL165845
• C30H41F
• SCHEMBL19789502
• SCHEMBL8831577
• SCHEMBL13433631
• SCHEMBL165846
• 2-FLUORO-4,4'-BIS[(1S,4R)-4-PROPYLCYCLOHEXYL]-1,1'-BIPHENYL
• MFCD11053361
• AKOS022179684
• 1,1'-Biphenyl, 2-fluoro-4,4'-bis(trans-4-propylcyclohexyl)-
• 102714-93-2
• DTXSID00575647
• 2-Fluoro-4,4'-bis(trans-4-propylcyclohexyl)biphenyl, 97%
• 4,4 inverted exclamation marka-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl
• SRJLZDPWUSOULH-UHFFFAOYSA-N
• 1,1′-Biphenyl, 2-fluoro-4,4′-bis(trans-4-propylcyclohexyl)-

• MDL： MFCD11053361
• InChIKey： SRJLZDPWUSOULH-UHFFFAOYSA-N
• Inchi： 1S/C30H41F/c1-3-5-22-7-11-24(12-8-22)25-15-17-27(18-16-25)29-20-19-28(21-30(29)31)26-13-9-23(6-4-2)10-14-26/h15-24,26H,3-14H2,1-2H3
• SMILES： FC1=C(C([H])=C([H])C(=C1[H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 420.31900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 420.31922947g/mol
• Heavy Atom Count: 31
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.4
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 9.64050
• PSA: 0.00000